3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• IUPAC Name: 3-(benzylcarbamoyl)-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• InChI: InChI=1S/C17H19NO3/c1-17(16(20)21)13-8-7-12(9-13)14(17)15(19)18-10-11-5-3-2-4-6-11/h2-8,12-14H,9-10H2,1H3,(H,18,19)(H,20,21)
• InChI Key: WGVKJVVFEYTDBY-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CC(C1C(=O)NCC3=CC=CC=C3)C=C2)C(=O)O
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid, also known as Boc-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid, is a chemical compound that has gained significant attention in scientific research. This compound belongs to the class of bicyclic compounds and has potential applications in the field of medicinal chemistry.2.1]hept-5-ene-2-carboxylic acid.

Mechanism of Action

The mechanism of action of 3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid is not well understood. However, it is believed to act as a precursor for the synthesis of various bioactive compounds. 3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid can undergo various chemical reactions, such as reduction, oxidation, and substitution, to yield different products with different biological activities.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid are not well studied. However, it is known to be a non-toxic and stable compound, which makes it suitable for use in various chemical reactions. 3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid has also been reported to have good solubility in common organic solvents, which makes it easy to handle and use in laboratory experiments.

Advantages and Limitations for Lab Experiments

3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid has several advantages for use in laboratory experiments. It is a stable and non-toxic compound, which makes it safe to handle and use. It also has good solubility in common organic solvents, which makes it easy to dissolve and use in various chemical reactions. However, one limitation of using 3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid is that it is a relatively expensive compound, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of 3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid in scientific research. One direction is the synthesis of novel bioactive compounds using 3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid as a building block. Another direction is the study of the mechanism of action of 3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid and its derivatives. Further research is also needed to explore the potential applications of 3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid in the field of medicinal chemistry and drug discovery.
Conclusion:
3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a chemical compound with potential applications in the field of medicinal chemistry. It can be synthesized using a simple and efficient method and can be used as a building block for the synthesis of various bioactive compounds. Although the mechanism of action and physiological effects of 3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid are not well understood, it is a stable and non-toxic compound that can be used safely in laboratory experiments. Further research is needed to explore the potential applications of 3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid in drug discovery and medicinal chemistry.

Scientific Research Applications

3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid has potential applications in the field of medicinal chemistry. It can be used as a building block for the synthesis of various bioactive compounds. Several research studies have reported the use of this compound in the synthesis of natural products, such as the synthesis of (-)-epibatidine, a potent analgesic alkaloid. 3-[(benzylamino)carbonyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acidbicyclo[2.2.1]hept-5-ene-2-carboxylic acid can also be used as a starting material for the synthesis of various amino acid derivatives and peptides.